Cas no 2229368-96-9 (tert-butyl N-4-(3-aminopropyl)-2-chlorophenylcarbamate)

• Product Name: tert-butyl N-4-(3-aminopropyl)-2-chlorophenylcarbamate
• CAS No: 2229368-96-9
• MF: C₁₄H₂₁ClN₂O₂
• MW: 284.781742811203
• CID: 6000363
• PubChem ID: 165620946
• Update Time: 2025-06-29

tert-butyl N-4-(3-aminopropyl)-2-chlorophenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-4-(3-aminopropyl)-2-chlorophenylcarbamate
• tert-butyl N-[4-(3-aminopropyl)-2-chlorophenyl]carbamate
• EN300-1900542
• 2229368-96-9

• Inchi： 1S/C14H21ClN2O2/c1-14(2,3)19-13(18)17-12-7-6-10(5-4-8-16)9-11(12)15/h6-7,9H,4-5,8,16H2,1-3H3,(H,17,18)
• InChI Key： RTMRVMFLAUKYCU-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1NC(=O)OC(C)(C)C)CCCN

Computed Properties

• Exact Mass: 284.1291556g/mol
• Monoisotopic Mass: 284.1291556g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-4-(3-aminopropyl)-2-chlorophenylcarbamate

tert-butyl N-4-(3-aminopropyl)-2-chlorophenylcarbamate (CAS No. 2229368-96-9): An Overview

tert-butyl N-4-(3-aminopropyl)-2-chlorophenylcarbamate (CAS No. 2229368-96-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a tert-butyl group, an amino-functionalized propyl chain, and a chlorinated phenyl ring. These structural elements contribute to its potential utility in various biological and therapeutic applications.

The tert-butyl group in the compound provides enhanced stability and reduced reactivity, which are crucial for maintaining the integrity of the molecule under various experimental conditions. The 3-aminopropyl chain introduces a versatile functional group that can participate in a wide range of chemical reactions, making the compound a valuable intermediate in the synthesis of more complex molecules. The 2-chlorophenyl ring adds further complexity and can influence the compound's interactions with biological targets, such as receptors and enzymes.

Recent studies have highlighted the potential of tert-butyl N-4-(3-aminopropyl)-2-chlorophenylcarbamate in the development of novel therapeutic agents. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits promising activity as a modulator of G protein-coupled receptors (GPCRs), which are key targets for many drugs used in treating neurological disorders, cardiovascular diseases, and metabolic conditions.

In addition to its potential as a GPCR modulator, tert-butyl N-4-(3-aminopropyl)-2-chlorophenylcarbamate has been investigated for its anti-inflammatory properties. A study conducted by researchers at the University of California, San Francisco, demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that the compound may have therapeutic applications in inflammatory diseases like rheumatoid arthritis and Crohn's disease.

The pharmacokinetic properties of tert-butyl N-4-(3-aminopropyl)-2-chlorophenylcarbamate have also been studied extensively. Research published in the European Journal of Pharmaceutical Sciences indicates that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Specifically, it exhibits good oral bioavailability and a long half-life, which are desirable characteristics for drug candidates.

Clinical trials are currently underway to evaluate the safety and efficacy of tert-butyl N-4-(3-aminopropyl)-2-chlorophenylcarbamate in human subjects. Preliminary results from Phase I trials have shown that the compound is well-tolerated at various dose levels, with no serious adverse events reported. These findings provide a strong foundation for advancing the compound into later-stage clinical trials.

Beyond its therapeutic applications, tert-butyl N-4-(3-aminopropyl)-2-chlorophenylcarbamate has also found use as a research tool in academic and industrial laboratories. Its unique chemical structure makes it an excellent probe for studying protein-protein interactions and signaling pathways. For example, researchers at Harvard University have utilized this compound to investigate the role of specific GPCRs in cellular signaling processes.

In conclusion, tert-butyl N-4-(3-aminopropyl)-2-chlorophenylcarbamate (CAS No. 2229368-96-9) is a multifaceted compound with significant potential in both pharmaceutical development and basic research. Its unique structural features and favorable biological properties make it an attractive candidate for further investigation and development. As ongoing research continues to uncover new insights into its mechanisms of action and therapeutic applications, this compound is poised to play an important role in advancing our understanding of complex biological systems and developing new treatments for various diseases.